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Compound of Interest

Compound Name: MK-0812 Succinate

Cat. No.: B609077 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling MK-0812 Succinate. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this potent CCR2 antagonist from receipt to disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
MK-0812 Succinate is a chemical compound that requires careful handling to avoid potential

health risks. Based on available safety data, the primary hazards include irritation to the skin,

eyes, and respiratory system. It is also noted to be harmful to aquatic life with long-lasting

effects. Therefore, adherence to the following PPE guidelines is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling MK-0812 Succinate
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face

Safety glasses with side-

shields or goggles, and a face

shield.

Use of a face shield is required

when handling larger

quantities or when there is a

significant risk of splashing.

Skin
Chemical-resistant gloves

(e.g., Nitrile), and a lab coat.

Change gloves immediately if

contaminated. Ensure the lab

coat is fully buttoned.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator is

recommended.

All handling of the solid

compound should be

performed in a certified

chemical fume hood to avoid

inhalation of dust.

Safe Handling and Operational Workflow
A systematic approach to handling MK-0812 Succinate is essential to minimize exposure and

ensure experimental integrity. The following workflow outlines the key steps from receiving the

compound to its final disposal.

Receiving and Storage Preparation Experimentation Waste Management

Receive Compound Inspect Container
Visually check for damage

Store Appropriately
(-20°C or -80°C)

If intact
Don Appropriate PPE Work in Fume Hood Weigh Compound Dissolve in Solvent Perform Experiment Aliquot if Needed Collect Contaminated Waste

Collect waste

Store Stock Solution
(-20°C or -80°C)

After use
Label Waste Container Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Safe handling workflow for MK-0812 Succinate.

Storage and Stability
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Proper storage of MK-0812 Succinate is critical for maintaining its stability and efficacy.

Unopened containers and prepared stock solutions should be stored under the conditions

outlined below.

Table 2: Storage Conditions for MK-0812 Succinate

Form
Storage
Temperature

Duration Notes

Solid -20°C 1 month
Store in a dry, dark

place.

-80°C 6 months

For long-term storage,

-80°C is

recommended[1].

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles[1].

-80°C 6 months

Ensure containers are

sealed to prevent

moisture

contamination[1].

Experimental Protocols: Preparation of Stock
Solutions
The following protocols are provided as a reference for the preparation of stock solutions for

experimental use. It is recommended to prepare working solutions fresh daily.

Protocol 1: In Vitro Stock Solution

Objective: To prepare a stock solution for in vitro assays.

Materials:

MK-0812 Succinate powder
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Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the MK-0812 Succinate container to room temperature before opening.

2. In a chemical fume hood, weigh the desired amount of MK-0812 Succinate.

3. Add the appropriate volume of DMSO to achieve the desired concentration.

4. Vortex or sonicate at a low power to ensure complete dissolution. If precipitation occurs,

gentle heating may be applied[1][2].

5. Aliquot the stock solution into sterile microcentrifuge tubes for storage.

Protocol 2: In Vivo Formulation

Objective: To prepare a formulation suitable for oral gavage in animal models[3].

Materials:

MK-0812 Succinate

0.4% Methylcellulose (MC) solution

Procedure:

1. Prepare a 0.4% MC solution in sterile water.

2. Suspend the required amount of MK-0812 Succinate in the 0.4% MC solution to achieve

the final desired concentration (e.g., for a 30 mg/kg dose)[3].

3. Ensure the suspension is homogenous before administration.

Disposal Plan
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Proper disposal of MK-0812 Succinate and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Collect all disposable materials that have come into contact with MK-0812 Succinate
(e.g., gloves, pipette tips, weighing paper) in a dedicated, clearly labeled hazardous waste

container.

Unused solid compound and expired stock solutions should be collected in a separate,

sealed container labeled as "Hazardous Chemical Waste" and including the full chemical

name.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name

"MK-0812 Succinate," and the associated hazards (e.g., "Irritant," "Harmful to Aquatic

Life").

Storage of Waste:

Store waste containers in a designated, secure area away from general lab traffic until

they are collected for disposal.

Final Disposal:

Arrange for the disposal of all MK-0812 Succinate waste through your institution's

certified hazardous waste management vendor. Do not dispose of this chemical down the

drain or in regular trash. Adhere to all local, state, and federal regulations for chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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